Cas no 2229583-74-6 (2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol)

• Product Name: 2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol
• CAS No: 2229583-74-6
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 6463988
• PubChem ID: 165756614
• Update Time: 2025-10-29

2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol
• EN300-1935923
• 2229583-74-6

• Inchi： 1S/C10H9BrO2/c1-3-4-7-5-6-8(13-2)10(12)9(7)11/h1,5-6,12H,4H2,2H3
• InChI Key： AJDZLASMTUAOLS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CC#C)OC)O

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol

Introduction to 2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol (CAS No: 2229583-74-6)

2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 2229583-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its bromine substituent, methoxy group, and propargyl moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The bromine atom at the 2-position and the methoxy group at the 6-position of the benzene ring contribute to the compound's reactivity and potential biological activity. The presence of a propargyl group (prop-2-yn-1-yl) at the 3-position introduces a terminal alkyne functionality, which can be further modified through various chemical transformations. These modifications are crucial for tailoring the pharmacokinetic and pharmacodynamic properties of the resulting drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms that modulate neurological disorders. Phenolic compounds, due to their structural versatility and biological relevance, have emerged as key scaffolds in drug discovery. Among these, derivatives featuring halogenated aromatic rings exhibit enhanced binding affinity to target proteins and enzymes. The bromo-substituted phenols are particularly noteworthy, as they serve as effective precursors for synthesizing small-molecule inhibitors.

One of the most compelling aspects of 2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol is its potential application in the development of neuroprotective agents. Studies have demonstrated that certain phenolic derivatives can exhibit neuroprotective effects by inhibiting oxidative stress and modulating inflammatory pathways. The propargyl group in this compound allows for further functionalization, enabling the attachment of pharmacophores that enhance bioavailability and target specificity. This flexibility makes it an attractive candidate for designing next-generation therapeutics.

Furthermore, the methoxy group at the 6-position contributes to the compound's solubility and metabolic stability, which are critical factors in drug development. By optimizing these structural elements, researchers can achieve a balance between potency and pharmacokinetic properties. Recent advancements in computational chemistry have facilitated the rapid design and screening of such derivatives, accelerating the drug discovery process.

The synthesis of 2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol involves multi-step organic transformations, including bromination, methylation, and propargylation reactions. Each step must be carefully controlled to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has improved the efficiency of these processes. These techniques not only enhance scalability but also minimize unwanted side reactions.

From a medicinal chemistry perspective, understanding the structural determinants of biological activity is essential for optimizing drug candidates. The bromo atom, for instance, can participate in hydrogen bonding interactions with biological targets, while the propargyl group can undergo further derivatization to introduce additional functional moieties. Such modifications are critical for fine-tuning binding affinity and selectivity.

Recent studies have highlighted the role of halogenated phenols in modulating inflammatory responses. These compounds have shown promise in treating conditions such as rheumatoid arthritis and neuroinflammation. The bromine substituent in 2-bromo-6-methoxy-3-(prop-2-yn-1-yl)phenol is particularly relevant here, as it can enhance interactions with inflammatory mediators. By targeting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), these derivatives can inhibit pro-inflammatory cytokine production.

The propargyl group also opens up possibilities for bioconjugation strategies, allowing for the development of prodrugs or targeted delivery systems. For example, linking this compound to monoclonal antibodies or nanoparticles could improve its delivery to specific tissues or cells. Such approaches are increasingly employed in precision medicine to enhance therapeutic efficacy while minimizing side effects.

In conclusion, 2-bromo -6 -methoxy -3 - ( prop - 2 -yn -1 -yl ) phenol ( CAS No: 2229583 -74 -6 ) represents a promising scaffold for pharmaceutical innovation . Its unique structural features , combined with its synthetic accessibility , make it an invaluable building block for developing novel therapeutics . As research continues to uncover new applications for phenolic derivatives , this compound is poised to play a significant role in addressing some of today's most pressing medical challenges .